Cas no 1864750-45-7 (Methyl 3-amino-3-(4-iodophenyl)propanoate)

• Product Name: Methyl 3-amino-3-(4-iodophenyl)propanoate
• CAS No: 1864750-45-7
• MF: C₁₀H₁₂INO₂
• MW: 305.112255096436
• CID: 6373062
• PubChem ID: 76602445
• Update Time: 2025-05-26

Methyl 3-amino-3-(4-iodophenyl)propanoate Chemical and Physical Properties

Names and Identifiers

• methyl 3-amino-3-(4-iodophenyl)propanoate
• 1864750-45-7
• EN300-4384483
• Methyl 3-amino-3-(4-iodophenyl)propanoate

• Inchi： 1S/C10H12INO2/c1-14-10(13)6-9(12)7-2-4-8(11)5-3-7/h2-5,9H,6,12H2,1H3
• InChI Key： AVPVIAJZEPDUSS-UHFFFAOYSA-N
• SMILES： IC1C=CC(=CC=1)C(CC(=O)OC)N

Computed Properties

• Exact Mass: 304.99128g/mol
• Monoisotopic Mass: 304.99128g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 4
• Complexity: 191
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.3
• Topological Polar Surface Area: 52.3Ų

Additional information on Methyl 3-amino-3-(4-iodophenyl)propanoate

Comprehensive Overview of Methyl 3-amino-3-(4-iodophenyl)propanoate (CAS No. 1864750-45-7)

Methyl 3-amino-3-(4-iodophenyl)propanoate (CAS No. 1864750-45-7) is a specialized organic compound that has garnered significant attention in pharmaceutical and biochemical research. This ester derivative, featuring an amino group and an iodophenyl moiety, is widely utilized as a key intermediate in the synthesis of bioactive molecules. Its unique structural properties make it valuable for drug discovery, particularly in the development of central nervous system (CNS) therapeutics and enzyme inhibitors. Researchers are increasingly exploring its potential in targeted drug delivery systems, aligning with the growing demand for precision medicine.

The compound’s 4-iodophenyl group enhances its reactivity in cross-coupling reactions, such as Suzuki-Miyaura and Heck reactions, which are pivotal in modern organic synthesis. This attribute has made Methyl 3-amino-3-(4-iodophenyl)propanoate a subject of interest in high-throughput screening and combinatorial chemistry. Recent studies highlight its role in optimizing kinase inhibitors, a hot topic in oncology research. Additionally, its ester functionality allows for facile derivatization, enabling the creation of prodrugs with improved bioavailability—a critical factor in pharmacokinetic optimization.

From an industrial perspective, the demand for CAS No. 1864750-45-7 is driven by its application in peptide mimetics and small-molecule libraries. The compound’s chiral center also makes it relevant for asymmetric synthesis, a field gaining traction due to the need for enantiomerically pure pharmaceuticals. With the rise of AI-driven drug design, computational chemists frequently incorporate this molecule into virtual screening workflows to identify novel lead compounds. Its iodine atom further facilitates radiolabeling, making it useful in molecular imaging and diagnostic agent development.

Environmental and regulatory considerations are also shaping the discourse around Methyl 3-amino-3-(4-iodophenyl)propanoate. As sustainability becomes a priority, researchers are investigating greener synthetic routes for its production, such as catalytic methods and solvent-free reactions. The compound’s stability under physiological conditions further underscores its suitability for long-term therapeutic applications. Moreover, its compatibility with continuous flow chemistry aligns with the pharmaceutical industry’s shift toward process intensification.

In summary, Methyl 3-amino-3-(4-iodophenyl)propanoate (CAS No. 1864750-45-7) is a versatile building block with broad applications in medicinal chemistry, material science, and bioconjugation. Its relevance to cutting-edge research areas like personalized medicine and green chemistry ensures its continued prominence in scientific literature. As innovation accelerates, this compound is poised to play a pivotal role in addressing unmet medical needs and advancing sustainable chemical practices.